Cas no 1100319-02-5 (4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine)

• Product Name: 4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine
• CAS No: 1100319-02-5
• MF: C₁₂H₁₈IN₃OSi
• MW: 375.280795574188
• MDL: MFCD29085015
• CID: 4560481
• Update Time: 2025-05-24

4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine
• 4-Iodo-7-{[2-(trimethylsilyl)ethoxy]methyl-7H-pyrrolo[2,3-d]pyrimidine
• 2-[(4-iodopyrrolo[2,3-d]pyrimidin-7-yl)methoxy]ethyl-trimethylsilane
• 4-iodo-7-((2-(trimethylsilyl)ethoxy)methyl)-7H-pyrrolo[2,3-d]pyrimidine
• SB21613
• P17374
• 4-Iodo-7-(2-trimethylsilanyl-ethoxymethyl)-7H-pyrrolo[2,3-d]pyrimidine

• MDL： MFCD29085015
• Inchi： 1S/C12H18IN3OSi/c1-18(2,3)7-6-17-9-16-5-4-10-11(13)14-8-15-12(10)16/h4-5,8H,6-7,9H2,1-3H3
• InChI Key： FZLSXAWQEKBKDB-UHFFFAOYSA-N
• SMILES： IC1=C2C=CN(C2=NC=N1)COCC[Si](C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Topological Polar Surface Area: 39.9

Additional information on 4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine

Comprehensive Overview of 4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1100319-02-5)

4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1100319-02-5) is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the pyrrolo[2,3-d]pyrimidine family, a class of nitrogen-containing heterocycles known for their diverse biological activities and applications in drug discovery. The presence of both iodo and trimethylsilyl functional groups in its structure makes it a versatile intermediate for further chemical modifications, particularly in the synthesis of kinase inhibitors and other biologically active molecules.

In recent years, the demand for 4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine has surged due to its role in the development of targeted therapies for various diseases. Researchers are particularly interested in its potential applications in cancer treatment, as pyrrolopyrimidine derivatives have shown promising activity against several oncogenic kinases. The compound's CAS No. 1100319-02-5 is frequently searched in scientific databases, reflecting its importance in contemporary research. Additionally, its unique structure allows for facile derivatization, making it a valuable building block in the synthesis of novel drug candidates.

The synthesis of 4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine involves multi-step organic reactions, including halogenation and protection-deprotection strategies. The trimethylsilyl group serves as a protecting group for the hydroxyl functionality, while the iodo substituent provides a handle for further cross-coupling reactions, such as Suzuki or Sonogashira couplings. These reactions are pivotal in modern medicinal chemistry, as they enable the rapid assembly of complex molecules with high precision. The compound's stability and reactivity profile make it a preferred choice for researchers working on small-molecule drug discovery.

From an industrial perspective, 4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine is often utilized in the production of high-value pharmaceuticals. Its scalability and compatibility with automated synthesis platforms have made it a staple in contract research organizations (CROs) and pharmaceutical companies. The compound's CAS No. 1100319-02-5 is frequently referenced in patents and scientific literature, underscoring its commercial and academic relevance. Furthermore, its applications extend beyond oncology, with potential uses in neurodegenerative diseases and inflammatory disorders, areas that are currently of high interest to the biomedical community.

In the context of green chemistry, efforts are underway to optimize the synthesis of 4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free conditions to enhance the sustainability of its production. This aligns with the growing trend of sustainable drug development, a topic that resonates with both scientists and the general public. The compound's versatility and adaptability to green chemistry principles further elevate its status as a critical tool in modern pharmaceutical research.

In conclusion, 4-iodo-7-{[2-(trimethylsilyl)ethoxy]methyl}-7H-pyrrolo[2,3-d]pyrimidine (CAS No. 1100319-02-5) is a compound of immense scientific and industrial significance. Its unique structural features, coupled with its broad applicability in drug discovery, make it a focal point of ongoing research. As the fields of medicinal chemistry and pharmaceutical sciences continue to evolve, this compound is poised to play a pivotal role in the development of next-generation therapeutics. Its presence in academic and industrial settings underscores its enduring value and potential for future breakthroughs.